Cas no 1261823-73-7 (4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid)

• Product Name: 4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid
• CAS No: 1261823-73-7
• MF: C₁₆H₁₀F₆O₂
• MW: 348.239825725555
• CID: 4990817
• Update Time: 2025-07-22

4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid

• Inchi： 1S/C16H10F6O2/c17-15(18,19)11-3-1-2-9(6-11)13-5-4-12(16(20,21)22)7-10(13)8-14(23)24/h1-7H,8H2,(H,23,24)
• InChI Key： GANDGZGBPYCQLJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC=C(C(F)(F)F)C=2)=C(CC(=O)O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3

Additional information on 4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid

Introduction to 4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261823-73-7)

4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1261823-73-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl class of molecules, characterized by a central aromatic ring system consisting of two phenyl rings connected by a sigma bond. The presence of multiple trifluoromethyl groups and an acetic acid moiety at the 2-position imparts unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The trifluoromethyl group, a fluorinated carbon atom with three fluorine substituents, is a common pharmacophore in modern drug discovery due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In 4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid, the dual substitution at the 3' position of the biphenyl core enhances its potential as a lead compound for medicinal chemistry. This structural motif has been explored in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological activity of such complex molecules. The acetic acid derivative in 4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid provides a polar functional group that can interact with biological targets through hydrogen bonding or ionic interactions. This feature is particularly advantageous for designing molecules that require precise targeting within cellular environments.

In the realm of oncology research, biphenyl derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The electron-withdrawing nature of the trifluoromethyl groups in 4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid can enhance the binding affinity to these targets by stabilizing carboxylate intermediates or modulating electronic distributions. Studies have indicated that such modifications can lead to improved pharmacokinetic profiles, including increased solubility and reduced clearance rates.

Moreover, agrochemical applications of this compound have been explored due to its structural similarity to known herbicides and fungicides. The trifluoromethyl groups contribute to the compound's resistance to metabolic degradation by microbial enzymes, thereby extending its efficacy in crop protection formulations. Researchers are investigating its potential as a precursor for next-generation pesticides that offer enhanced environmental stability while maintaining high selectivity toward target organisms.

The synthesis of 4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid presents unique challenges due to the sensitivity of the fluorinated aromatic system. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are employed to construct the biphenyl core with high regioselectivity. Recent publications have demonstrated innovative approaches to introduce multiple fluorine atoms with minimal side reactions, ensuring high yields and purity for subsequent biological evaluation.

From a chemical biology perspective, understanding the interaction between 4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid and biological targets requires sophisticated spectroscopic techniques and molecular modeling tools. X-ray crystallography has been instrumental in elucidating binding modes at protein surfaces, revealing how the compound's functional groups engage with key residues in enzymes or receptors. These structural insights have guided medicinal chemists in optimizing analogs with improved potency and selectivity.

The growing interest in fluorinated compounds has also spurred developments in green chemistry principles. Researchers are exploring sustainable synthetic routes that minimize hazardous waste and energy consumption. For instance, catalytic methods using earth-abundant metals have been developed as alternatives to traditional heavy metal-based processes. Such innovations align with global efforts to promote environmentally responsible drug discovery practices.

In conclusion,4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261823-73-7) represents a compelling example of how structural modifications can enhance biological activity across multiple therapeutic domains. Its unique combination of electronic and steric features makes it a versatile scaffold for further chemical exploration. As research continues to uncover new applications for this compound,4,3'-Bis(trifluoromethyl)biphenyl-2-acetic acid is poised to play an increasingly important role in developing innovative solutions for human health and agricultural productivity.